4-Chloro-3-iodobenzamide

• IUPAC Name: 4-chloro-3-iodobenzamide
• InChI: InChI=1S/C7H5ClINO/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
• InChI Key: DTCJMBKOAKXIQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)N)I)Cl
• Molecular Formula: C7H5ClINO
• DSSTOX Substance ID: DTXSID60622545
• Molecular Weight: 281.48 g/mol
• CAS RN: 791137-24-1

Description

4-Chloro-3-iodobenzamide is a chemical compound with the molecular formula C7H5ClINO. It is primarily used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 4-Chloro-3-iodobenzamide consists of 7 carbon atoms, 5 hydrogen atoms, 1 chlorine atom, 1 iodine atom, and 1 nitrogen atom. The average mass is 281.478 Da and the monoisotopic mass is 280.910431 Da.

Scientific Research Applications

Amino Acid Derivatization and Analysis

Background: 4-Chloro-3-iodobenzamide (CIB) is a versatile compound with applications in analytical chemistry. One notable use involves derivatization for amino acid analysis.

Methodology: Researchers have employed CIB derivatization in ultrahigh-performance liquid chromatography tandem mass spectrometry (UHPLC-MS/MS). Here’s how it works:

Applications:

• . These amino acids play a crucial role in food quality assessment during processing.

Synthetic Chemistry

Background: CIB serves as a building block in synthetic chemistry due to its reactivity.

Applications:

• Coumarin Derivatives : An improved synthesis of 4-chlorocoumarin-3-sulfonyl chloride (4) uses CIB as a precursor. .

Synthesis routes and methods

Procedure details

4-chloro-3-iodobenzoic acid (2.09 g, 7.40 mmol) was suspended in thionyl chloride (0.540 mL, 7.40 mmol) and heated to 70° C. for 3 h before it was concentrated and azeotropically dried with toluene. The concentrate was dissolved in ammonia, 0.5 M in 1,4-dioxane (92.5 mL, 37.0 mmol) to which diisopropylethylamine (6.44 mL, 37.0 mmol) was added and it was stirred at RT for 3 h. The mixture was diluted with 100 mL of ethyl acetate, added to a separation funnel, partitioned with sodium bicarbonate (saturated, aqueous), washed 4 times with 50 mL of sodium bicarbonate (saturated, aqueous), separated, dried over sodium sulfate, and concentrated in vacuo to give the title compound. MS (ES+): 282 (M+H)+.